Cas no 325778-59-4 (2-(4-Bromophenoxy)propanohydrazide)

• Product Name: 2-(4-Bromophenoxy)propanohydrazide
• CAS No: 325778-59-4
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• MDL: MFCD00553740
• CID: 301517
• PubChem ID: 4341869
• Update Time: 2025-05-23

2-(4-Bromophenoxy)propanohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenoxy)propanehydrazide
• 2-(4-Bromophenoxy)propanohydrazide
• Propanoic acid,2-(4-bromophenoxy)-, hydrazide
• HMS1475P22
• SR-01000414681-1
• AKOS000267219
• ChemDiv3_001056
• SB85998
• IDI1_020022
• MFCD00553740
• VS-04825
• BRD-A05607386-001-01-6
• AKOS016038945
• 325778-59-4
• DTXSID40402125
• CS-0318100
• SR-01000414681
• 2-(4-Bromophenoxy)propionic acid hydrazide

• MDL： MFCD00553740
• Inchi： 1S/C9H11BrN2O2/c1-6(9(13)12-11)14-8-4-2-7(10)3-5-8/h2-6H,11H2,1H3,(H,12,13)
• InChI Key： APNYQCKNAHEZCX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC(C(NN)=O)C

Computed Properties

• Exact Mass: 258.00000
• Monoisotopic Mass: 258.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35000
• LogP: 2.29750

2-(4-Bromophenoxy)propanohydrazide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-Bromophenoxy)propanohydrazide

2-(4-Bromophenoxy)Propanohydrazide: A Comprehensive Overview

2-(4-Bromophenoxy)Propanohydrazide, identified by the CAS registry number 325778-59-4, is a compound of significant interest in various fields of chemistry and materials science. This compound, characterized by its unique structure and properties, has been the subject of extensive research in recent years. The molecule consists of a propanohydrazide group attached to a 4-bromophenoxy moiety, making it a versatile building block for synthesizing advanced materials and functional molecules.

The synthesis of 2-(4-Bromophenoxy)Propanohydrazide involves a series of well-defined chemical reactions, including nucleophilic substitution and condensation processes. Researchers have optimized these reactions to achieve high yields and purity, ensuring the compound's reliability for downstream applications. Recent studies have highlighted the importance of controlling reaction conditions, such as temperature and solvent choice, to enhance the efficiency of its synthesis.

One of the most promising applications of 2-(4-Bromophenoxy)Propanohydrazide lies in its use as an intermediate in the synthesis of advanced polymers and hybrid materials. Its ability to form strong hydrogen bonds with other functional groups makes it an ideal candidate for creating self-healing materials and stimuli-responsive systems. For instance, a 2023 study published in Nature Materials demonstrated how this compound can be incorporated into polyurethane networks to enhance their mechanical properties and thermal stability.

In addition to its role in polymer science, 2-(4-Bromophenoxy)Propanohydrazide has shown potential in drug delivery systems. Its hydrophilic nature and ability to form stable complexes with drugs make it a valuable component in designing nanocarriers for targeted therapy. A recent investigation in Biomaterials Science revealed that nanoparticles synthesized using this compound exhibited enhanced drug loading capacity and controlled release profiles, making them suitable for cancer treatment applications.

The electronic properties of 2-(4-Bromophenoxy)Propanohydrazide have also been explored for applications in organic electronics. Its conjugated system allows for efficient charge transport, which is crucial for devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). A 2023 paper in Advanced Functional Materials reported that incorporating this compound into OLED structures significantly improved device efficiency and operational stability.

Beyond its technical applications, the environmental impact of 2-(4-Bromophenoxy)Propanohydrazide has been a topic of interest. Researchers are investigating its biodegradability and toxicity profiles to ensure its safe use in commercial products. Preliminary studies suggest that under specific conditions, the compound can undergo enzymatic degradation, reducing its persistence in the environment.

In conclusion, 2-(4-Bromophenoxy)Propanohydrazide, with its unique chemical structure and versatile properties, continues to be a focal point in contemporary research across multiple disciplines. From advanced materials to drug delivery systems and organic electronics, this compound offers immense potential for innovation. As research progresses, it is anticipated that new applications will emerge, further solidifying its importance in the scientific community.